![molecular formula C22H24N2O6S2 B2600700 N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-methoxyphenyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide CAS No. 863023-09-0](/img/structure/B2600700.png)
N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-methoxyphenyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-methoxyphenyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C22H24N2O6S2 and its molecular weight is 476.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Interactions and Pharmacophore Models
Research has explored the molecular interactions of structurally similar compounds with specific receptors, such as the CB1 cannabinoid receptor. For example, studies using the AM1 molecular orbital method have identified distinct conformations of certain antagonists, contributing to the development of unified pharmacophore models for CB1 receptor ligands. These models help understand the steric and electrostatic requirements for binding to the CB1 receptor, suggesting potential applications in designing new therapeutic agents targeting cannabinoid receptors (Shim et al., 2002).
Neuroleptic Activity
The synthesis and evaluation of benzamides for potential neuroleptic activity have been investigated, indicating a good correlation between structure and activity. Such studies highlight the therapeutic potential of benzamide derivatives in treating psychosis, with specific compounds demonstrating significantly higher potency and fewer side effects compared to traditional treatments (Iwanami Sumio et al., 1981).
Anticancer Evaluation
A series of benzamide derivatives have been synthesized and tested for their anticancer activity against various human cancer cell lines. Compounds containing methoxy and nitro groups in the benzamide moiety have shown promising activity, suggesting the importance of these structural features in mediating anticancer effects (G. Mohan et al., 2021).
Histone Deacetylase Inhibition
Research into the design and synthesis of benzamide derivatives as histone deacetylase (HDAC) inhibitors has identified compounds with selective activity against specific HDAC isotypes. These inhibitors block cancer cell proliferation and induce apoptosis, demonstrating potential as anticancer drugs. One such compound, MGCD0103, has shown significant antitumor activity in vivo and has entered clinical trials (Nancy Z. Zhou et al., 2008).
Antibacterial and Catalytic Activity
The synthesis of ruthenium complexes of benzamides and their evaluation for antibacterial and catalytic activities have been explored. These complexes exhibit effective catalysis for oxidation reactions and show antibacterial properties, indicating potential applications in both chemical synthesis and as antibacterial agents (S. Jhaumeer-Laulloo et al., 2004).
Properties
IUPAC Name |
N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-methoxyphenyl)-4-pyrrolidin-1-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O6S2/c1-30-20-8-6-18(7-9-20)24(19-12-15-31(26,27)16-19)22(25)17-4-10-21(11-5-17)32(28,29)23-13-2-3-14-23/h4-12,15,19H,2-3,13-14,16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUECJDCKMYAVED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.